Cas no 866589-18-6 (N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866589-18-6
• MF: C₂₄H₂₁N₅O₃S
• MW: 459.520243406296
• CID: 5840045
• PubChem ID: 2136389
• Update Time: 2025-07-17

N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, N-[(2-methoxyphenyl)methyl]-3-[(4-methylphenyl)sulfonyl]-
• N-[(2-METHOXYPHENYL)METHYL]-3-(4-METHYLBENZENESULFONYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• F1604-0121
• N-(2-methoxybenzyl)-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• NCGC00674965-01
• N-[(2-methoxyphenyl)methyl]-3-(4-methylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• 866589-18-6
• AKOS001864646
• N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H21N5O3S/c1-16-11-13-18(14-12-16)33(30,31)24-23-26-22(25-15-17-7-3-6-10-21(17)32-2)19-8-4-5-9-20(19)29(23)28-27-24/h3-14H,15H2,1-2H3,(H,25,26)
• InChI Key： OAWRIMBWVVAPLA-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(C)C=C3)(=O)=O)=C1N=C(NCC1=CC=CC=C1OC)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 459.13651072g/mol
• Monoisotopic Mass: 459.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: -0.82±0.40(Predicted)

Additional information on N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine and Its Significance in Modern Chemical Biology

N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866589-18-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The presence of multiple functional groups, including a triazolotriazine core and an aminoguanidine moiety, makes it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine is characterized by its intricate arrangement of atoms, which contributes to its complex chemical behavior. The 2-methoxyphenyl group introduces a hydrophobic region, while the 4-methylbenzenesulfonyl group adds a polar sulfonyl moiety. This combination of hydrophobic and hydrophilic features is often exploited in the design of bioactive molecules to enhance their solubility and binding affinity to biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds with potential therapeutic applications. Among these, triazolotriazines and aminoguanidines have emerged as particularly interesting scaffolds due to their ability to modulate various biological pathways. N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting specific kinases, it may be possible to develop treatments that target the underlying mechanisms of cancer. Preliminary studies have suggested that N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine exhibits kinase inhibitory activity in vitro, making it a promising lead compound for further development.

The synthesis of N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the triazolotriazine core through a cycloaddition reaction between an azide and an alkene. This intermediate is then functionalized with the 2-methoxyphenylmethyl group and the 4-methylbenzenesulfonyl group through nucleophilic substitution reactions. The final step involves the introduction of the aminoguanidine moiety via condensation reactions.

The importance of high-quality synthetic methodologies cannot be overstated. In drug discovery pipelines, the efficiency and scalability of synthetic routes are critical factors that determine whether a compound can progress to clinical trials. Advances in synthetic chemistry have enabled the preparation of complex molecules like N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine with greater ease than was previously possible. These advancements have not only accelerated the drug discovery process but also opened up new possibilities for designing molecules with tailored biological activities.

In addition to its potential as an anti-cancer agent, N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1,2,3triazolo1,5-aquinazolin-5-amine has also been investigated for its antimicrobial properties. Antibacterial resistance remains one of the biggest challenges in modern medicine, and there is a constant need for new antibiotics with novel mechanisms of action. Preliminary data suggest that this compound may exhibit activity against certain bacterial strains by interfering with essential bacterial processes such as DNA replication or cell wall synthesis.

The development of new antimicrobial agents is particularly challenging due to the rapid evolution of bacterial resistance mechanisms. However， compounds like N-(2-methoxyphenyl)methyl-3-(4-methylbenzenesulfonyl)-1，2，3triazolo1，5-aquinazolin - 5 - amine offer hope by providing alternative scaffolds for drug design。 By targeting bacterial enzymes or processes that are less likely to develop resistance， it may be possible to overcome existing challenges in antibiotic therapy。

The use of computational methods has also played a significant role in understanding the biological activity of N-( 2 - methoxyphenyl ) methyl - 3 - ( 4 - methylbenzenesulfonyl ) - 1 , 2 , 3 tri azo lo 1 , 5 - aquin azo lin - 5 - am ine 。 Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets such as enzymes or receptors。 These predictions can then be validated through experimental studies， thereby accelerating the drug discovery process。

In conclusion， N - ( bold > 2 - meth oxy phen y l ) me th y l - bold > 3 - ( 4 - me th y l ben zen es ul fon y l ) ) - 1 , 2 , 3 tri azo lo 1 , 5 - aquin azo lin - 5 - am ine ( C A S No . 866589 -18 -6 ) is a promis ing compou nd with pote ntial appl icatio ns i n both anti-cancer and antimicro bi al therapy 。 Its unique structural features ， combi nation o f hydroph ilic and hydroph obic gro ups ， and preliminary bio logical act ivitie s make i t an attractive candidate for furthe r stu dies 。 With continued research ， this compou nd has the pote ntial to contribute significantly to advances i n chemi cal bi ology and pharma ceutical science。